Cas no 18167-91-4 (2-(2-Methoxyphenoxy)acetaldehyde)

• Product Name: 2-(2-Methoxyphenoxy)acetaldehyde
• CAS No: 18167-91-4
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 96158
• PubChem ID: 10261436
• Update Time: 2025-10-15

2-(2-Methoxyphenoxy)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxyphenoxy)acetaldehyde
• 2-(2-Methoxyphenoxy)
• 2-(2-METHOXYPHENOXY)ACETALDEHYDE,OFF-WHITE SOLID
• Acetaldehyde, (2-methoxyphenoxy)-
• (2-Methoxyphenoxy)acetaldehyde
• starbld0049474
• 2-(2-Methoxy-phenoxy)acetaldehyde
• AKOS011011630
• Acetaldehyde, 2-(2-methoxyphenoxy)-
• FT-0671318
• SCHEMBL514581
• DTXSID20437435
• (2-Methoxy-phenoxy)-acetaldehyde
• A1-03688
• J-505656
• 18167-91-4

• Inchi： 1S/C9H10O3/c1-11-8-4-2-3-5-9(8)12-7-6-10/h2-6H,7H2,1H3
• InChI Key： IFXQVNUAEAGXOV-UHFFFAOYSA-N
• SMILES： O(CC=O)C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 166.063
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Melting Point: 64-66°C
• Solubility: Chloroform
• PSA: 35.53

2-(2-Methoxyphenoxy)acetaldehyde Security Information

• Storage Condition：Refrigerator

Additional information on 2-(2-Methoxyphenoxy)acetaldehyde

Comprehensive Analysis of 2-(2-Methoxyphenoxy)acetaldehyde (CAS No. 18167-91-4): Properties, Applications, and Industry Trends

2-(2-Methoxyphenoxy)acetaldehyde (CAS No. 18167-91-4) is an organic compound with a molecular formula of C₉H₁₀O₃. This aldehyde derivative is characterized by its methoxyphenoxy functional group, which imparts unique chemical reactivity and versatility in synthetic applications. Its structure combines an aldehyde moiety with a 2-methoxyphenoxy substituent, making it a valuable intermediate in pharmaceuticals, fragrances, and specialty chemicals. Researchers often search for "2-(2-Methoxyphenoxy)acetaldehyde synthesis" or "CAS 18167-91-4 applications," reflecting its growing industrial relevance.

In recent years, the demand for 2-(2-Methoxyphenoxy)acetaldehyde has surged due to its role in green chemistry initiatives. As industries prioritize sustainable practices, this compound's potential as a bio-based intermediate aligns with trends like "eco-friendly aldehydes" and "non-toxic chemical alternatives." Its moderate polarity and solubility in organic solvents (e.g., ethanol, acetone) facilitate its use in catalytic reactions, a topic frequently queried as "CAS 18167-91-4 solubility." Analytical techniques such as GC-MS and NMR confirm its purity, addressing common user questions like "how to identify 2-(2-Methoxyphenoxy)acetaldehyde."

The pharmaceutical sector extensively explores 2-(2-Methoxyphenoxy)acetaldehyde for drug precursor synthesis. Its aldehyde group enables condensation reactions to form heterocycles, crucial in active pharmaceutical ingredients (APIs). Searches for "pharmaceutical uses of methoxyphenoxy compounds" highlight this niche. Additionally, its subtle aromatic profile sparks interest in fragrance formulations, where "aldehyde-based perfumery chemicals" are trending. Regulatory compliance (e.g., REACH, FDA) further drives queries like "CAS 18167-91-4 safety data," emphasizing the need for transparent documentation.

From a technical perspective, 2-(2-Methoxyphenoxy)acetaldehyde exhibits a boiling point of ~280°C and a density of 1.18 g/cm³. These properties are critical for process optimization, as seen in searches for "thermal stability of CAS 18167-91-4." Storage recommendations typically suggest inert atmospheres to prevent oxidation, a concern mirrored in queries like "handling aldehydes in air-sensitive reactions." Innovations in encapsulation technologies have also spurred research into stabilizing such compounds, tying into broader discussions on "advanced chemical storage solutions."

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In conclusion, 2-(2-Methoxyphenoxy)acetaldehyde (CAS No. 18167-91-4) represents a multifaceted chemical with expanding applications. Its integration into sustainable workflows and responsiveness to modern synthetic challenges ensures its continued relevance. By addressing high-intent queries such as "scaling up 2-(2-Methoxyphenoxy)acetaldehyde production" or "derivatives of CAS 18167-91-4," this overview bridges technical depth with real-world industry needs.